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Compound of Interest

Compound Name: ZD-7114 hydrochloride

Cat. No.: B1663680

For Researchers, Scientists, and Drug Development
Professionals

Introduction

ZD-7114 hydrochloride is a potent and selective 33-adrenergic receptor agonist.[1] It is a
valuable tool for in vitro and in vivo studies related to obesity, diabetes, and other metabolic
disorders.[1] Proper preparation of a stock solution is the first critical step for obtaining reliable
and reproducible experimental results. These application notes provide detailed protocols for
the preparation, storage, and handling of ZD-7114 hydrochloride stock solutions.

Chemical and Physical Properties

A summary of the key chemical and physical properties of ZD-7114 hydrochloride is
presented in Table 1.
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Property Value Reference

ICI-D 7114 hydrochloride,

Synonyms ZD7114 HCI 12
CAS Number 129689-28-7 [1][2]
Molecular Formula C22H31CIN206 [2][3]
Molecular Weight 454.95 g/mol [2]
Appearance Solid powder [2]

Experimental Protocols

Materials and Equipment
e ZD-7114 hydrochloride powder

Dimethyl sulfoxide (DMSOQO), anhydrous

Sterile microcentrifuge tubes or vials

Vortex mixer

Pipettes and sterile pipette tips

Analytical balance

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 10 mM ZD-7114 Hydrochloride
Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of ZD-7114 hydrochloride in
DMSO. This is a common starting concentration for many in vitro assays.

» Acclimatize Reagents: Allow the ZD-7114 hydrochloride powder and DMSO to come to
room temperature before use.
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» Weigh the Compound: Carefully weigh out the desired amount of ZD-7114 hydrochloride
powder using an analytical balance. For example, to prepare 1 mL of a 10 mM stock
solution, weigh out 4.55 mg of ZD-7114 hydrochloride (Molecular Weight = 454.95 g/mol ).

o Dissolve in DMSO: Add the appropriate volume of DMSO to the vial containing the ZD-7114
hydrochloride powder. For a 10 mM solution, if you weighed 4.55 mg, add 1 mL of DMSO.

o Ensure Complete Dissolution: Vortex the solution thoroughly to ensure the compound is
completely dissolved. Gentle warming to 37°C and sonication can aid in dissolution if
necessary.[4]

o Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles.

o Storage: Store the stock solution aliquots at -20°C for short-term storage (up to 1 month) or
at -80°C for long-term storage (up to 6 months).[4][5]

Note on Solubility: While ZD-7114 hydrochloride is generally soluble in DMSO, the maximum
solubility may vary. It is recommended to start with a small amount to test solubility before
preparing a large batch.[5]

Data Presentation

The following table summarizes the storage conditions for ZD-7114 hydrochloride powder and
its stock solution.

Form Storage Condition Duration
Solid Powder -20°C 3 years
4°C 2 years

In Solvent (-20°C) -20°C 1 month
In Solvent (-80°C) -80°C 6 months

Data compiled from supplier recommendations.[4][5]
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Caption: ZD-7114 hydrochloride signaling pathway.

Experimental Workflow for Stock Solution Preparation
and Use
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Stock Solution Preparation
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Caption: Workflow for ZD-7114 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1663680?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/zd-7114-hydrochloride.html
https://www.medkoo.com/products/51214
https://pubchem.ncbi.nlm.nih.gov/compound/ICI-D-7114-_hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/ICI-D-7114-_hydrochloride
https://www.glpbio.cn/research-area.html/zd-7114-hydrochloride.html
https://www.invivochem.com/zd-7114.html
https://www.benchchem.com/product/b1663680#how-to-prepare-zd-7114-hydrochloride-stock-solution
https://www.benchchem.com/product/b1663680#how-to-prepare-zd-7114-hydrochloride-stock-solution
https://www.benchchem.com/product/b1663680#how-to-prepare-zd-7114-hydrochloride-stock-solution
https://www.benchchem.com/product/b1663680#how-to-prepare-zd-7114-hydrochloride-stock-solution
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1663680?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663680?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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